molecular formula C15H19IN4S B1228430 Iodophenpropit CAS No. 145196-88-9

Iodophenpropit

Cat. No. B1228430
CAS RN: 145196-88-9
M. Wt: 414.3 g/mol
InChI Key: UBHYDQAARZKHEZ-UHFFFAOYSA-N
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Description

N'-[2-(4-iodophenyl)ethyl]carbamimidothioic acid 3-(1H-imidazol-5-yl)propyl ester is an organoiodine compound.

Scientific Research Applications

Radiolabeled Histamine H3 Antagonist

Iodophenpropit is notable as the first radiolabeled histamine H3 receptor antagonist. Its binding to rat cortex membranes is selective, saturable, reversible, and of high affinity, making it suitable for histamine H3 receptor binding studies (Jansen et al., 1992).

Effect on Amygdaloid Kindled Seizures

Research indicates iodophenpropit's significant inhibitory effect on amygdaloid kindled seizures in rats, suggesting potential utility in treating partial epilepsy and secondary generalized seizures in humans (Harada et al., 2004).

Synthesis for H3 Receptor Binding Studies

The synthesis of Iodophenpropit involves creating a high specific activity, {125I} labelled selective H3 antagonist. This compound is useful for histamine H3 receptor binding studies due to its high chemical and radiochemical purity and specific activity (Menge et al., 1992).

Brain Penetration Studies

Iodophenpropit has been used in studies to investigate the brain penetration of histamine H3 receptor antagonists in rats and mice, providing insights into drug efficacy and blood-brain barrier interactions (Mochizuki et al., 1996).

Histamine H3 Receptor Characterization

Characterization of histamine H3 receptors in mouse brain using iodophenpropit revealed specific binding sites and provided insights into the distribution and binding characteristics of these receptors (Jansen et al., 2000).

Interaction with Other Receptors

Iodophenpropit has been evaluated for receptor selectivity, revealing interactions with other receptors like the 5-HT3 receptor. This finding broadens the understanding of its pharmacological profile and potential applications (Leurs et al., 1995).

properties

IUPAC Name

3-(1H-imidazol-5-yl)propyl N'-[2-(4-iodophenyl)ethyl]carbamimidothioate
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InChI

InChI=1S/C15H19IN4S/c16-13-5-3-12(4-6-13)7-8-19-15(17)21-9-1-2-14-10-18-11-20-14/h3-6,10-11H,1-2,7-9H2,(H2,17,19)(H,18,20)
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InChI Key

UBHYDQAARZKHEZ-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=CC=C1CCN=C(N)SCCCC2=CN=CN2)I
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Molecular Formula

C15H19IN4S
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DSSTOX Substance ID

DTXSID20273996
Record name Carbamimidothioic acid, [2-(4-iodophenyl)ethyl]-,3-(1H-imidazol-4-yl)propyl ester
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Molecular Weight

414.3 g/mol
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Product Name

Iodophenpropit

CAS RN

145196-88-9
Record name Carbamimidothioic acid, [2-(4-iodophenyl)ethyl]-, 3-(1H-imidazol-4-yl)propyl ester
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